Cas no 2306276-35-5 (2,2-difluoro-5-methyl-6-azaspiro[2.5]octane;hydrochloride)

• Product Name: 2,2-difluoro-5-methyl-6-azaspiro[2.5]octane;hydrochloride
• CAS No: 2306276-35-5
• MF: C₈H₁₄ClF₂N
• MW: 197.65326833725
• CID: 5107704
• Update Time: 2026-03-03

2,2-difluoro-5-methyl-6-azaspiro[2.5]octane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[2.5]octane, 1,1-difluoro-5-methyl-, hydrochloride (1:1)
• 2,2-difluoro-5-methyl-6-azaspiro[2.5]octane;hydrochloride

• Inchi： 1S/C8H13F2N.ClH/c1-6-4-7(2-3-11-6)5-8(7,9)10;/h6,11H,2-5H2,1H3;1H
• InChI Key： CMZCWQYNGMPDQT-UHFFFAOYSA-N
• SMILES： FC1(CC21CCNC(C)C2)F.Cl

Additional information on 2,2-difluoro-5-methyl-6-azaspiro[2.5]octane;hydrochloride

Exploring the Chemistry and Applications of 2,2-Difluoro-5-methyl-6-azaspiro[2.5]octane Hydrochloride (CAS No. 2306276-35-5)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2,2-difluoro-5-methyl-6-azaspiro[2.5]octane hydrochloride (CAS No. 2306276-35-5) has emerged as a compound of significant interest. This spirocyclic compound, characterized by its unique difluorinated and aza-spiro structure, offers a versatile scaffold for drug discovery and material science applications. Its molecular framework combines rigidity with functional group diversity, making it a valuable intermediate for synthesizing bioactive molecules targeting neurological disorders, inflammation, and metabolic diseases.

The hydrochloride salt form of this compound enhances its solubility and stability, addressing common challenges in formulation development. Researchers are particularly intrigued by its potential as a building block for small-molecule inhibitors, given the growing demand for precision therapeutics in oncology and immunology. The difluoro motif is known to improve metabolic stability and membrane permeability, aligning with current trends in fluorinated drug design—a hot topic in medicinal chemistry circles.

From a synthetic chemistry perspective, the 6-azaspiro[2.5]octane core presents fascinating challenges and opportunities. Recent publications highlight its utility in constructing three-dimensional fragments for fragment-based drug discovery (FBDD), a strategy gaining traction due to its efficiency in hit identification. The compound’s stereochemistry and conformational constraints also make it a candidate for studying protein-ligand interactions via computational modeling tools like molecular docking—a technique frequently searched by students and professionals alike.

Beyond pharmaceuticals, CAS 2306276-35-5 has sparked interest in agrochemical innovation. Its structural features could contribute to next-generation crop protection agents, especially as the industry shifts toward environmentally benign chemistries. The spirocyclic architecture may offer resistance to enzymatic degradation, prolonging efficacy—a critical factor in sustainable agriculture discussions dominating academic and industry forums.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F-NMR due to its fluorine atoms) and high-resolution mass spectrometry. These methods are frequently queried in search engines by chemists validating synthetic routes or purity standards. The hydrochloride salt’s crystalline nature further facilitates X-ray diffraction studies, providing insights into solid-state properties relevant to polymorph screening—another trending subject in preformulation research.

Environmental and safety profiles of 2,2-difluoro-5-methyl-6-azaspiro[2.5]octane hydrochloride are under active investigation, reflecting the broader societal push for green chemistry principles. Its potential biodegradability and low bioaccumulation risks align with regulatory priorities, making it a candidate for benign-by-design strategies often discussed in sustainability-focused research papers.

As synthetic methodologies advance, scalable routes to this azaspiro compound are being optimized using continuous flow chemistry and catalytic asymmetric synthesis—topics frequently explored in industrial chemistry webinars. The integration of machine learning for reaction optimization with this molecule exemplifies the intersection of AI in chemistry, a high-traffic keyword cluster in scientific literature searches.

In material science, derivatives of this spirocyclic system show promise for organic electronic materials, particularly in charge-transport layers for OLED devices. This application taps into the booming interest in flexible electronics and energy-efficient displays, frequently searched by engineers and materials scientists.

The patent landscape surrounding CAS 2306276-35-5 reveals innovative applications in bioconjugation and prodrug development, areas experiencing rapid growth due to advancements in antibody-drug conjugates (ADCs). These therapeutic modalities consistently rank among the most searched topics in biopharmaceutical innovation, reflecting their clinical and commercial importance.

For educators, this compound serves as an excellent case study for teaching conformational analysis and fluorine effects in organic chemistry courses. Online queries about spirocyclic synthesis tutorials or fluorine NMR interpretation demonstrate sustained interest in these foundational concepts applied to complex molecules like 2,2-difluoro-5-methyl-6-azaspiro[2.5]octane hydrochloride.

Ongoing research continues to uncover new dimensions of this compound’s utility, from catalysis to supramolecular chemistry. Its multifaceted applications ensure that CAS 2306276-35-5 remains at the forefront of interdisciplinary innovation, bridging gaps between traditional organic synthesis and cutting-edge technological demands.